Cas no 1419222-86-8 (1-Methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylic acid)

• Product Name: 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylic acid
• CAS No: 1419222-86-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 2191884
• Update Time: 2025-07-21

1-Methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4,5,6,7-tetrahydro-1h-indazole-4-carboxylic acid
• OCAXSYCKYKWEFD-UHFFFAOYSA-N
• 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-11-8-4-2-3-6(9(12)13)7(8)5-10-11/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： OCAXSYCKYKWEFD-UHFFFAOYSA-N
• SMILES： OC(C1C2C=NN(C)C=2CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 55.1

Additional information on 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylic acid

1-Methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylic acid: A Promising Compound in Pharmaceutical Research

1-Methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylic acid, with the CAS number 1419222-86-8, is a unique molecule that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities. Recent studies have highlighted its potential as a therapeutic agent in various disease models, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylic acid is characterized by a six-membered indazole ring with a methyl group at the 1-position and a carboxylic acid group at the 4-position. The tetrahydro configuration at the 4,5,6,7 positions contributes to its unique chemical properties, which are critical for its biological activity. This structural feature allows the compound to interact with specific targets in the human body, making it a valuable candidate for drug development.

Recent advancements in medicinal chemistry have shed light on the potential applications of 1-Methyl-4,5,6,7-tetraho... (continued)